Cas no 916420-78-5 (3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 916420-78-5
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD09025401
• CID: 2134389
• PubChem ID: 46737570
• Update Time: 2025-05-19

3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-(trifluoromethyl)phenyl)propanoic acid
• 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid
• 3-[3-Chloro-5-(trifluoromethyl)-phenyl]propionic acid
• 916420-78-5
• 3-(3-chloro-5-(trifluoromethyl)phenyl)propanoicacid
• MFCD09025401
• E76433
• EN300-1929790
• JS-4638
• DA-25275
• 3-[3-chloro-5-(trifluoromethyl)phenyl]propanoic acid
• CS-0158413
• 3-[3-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• AKOS015956488

• MDL： MFCD09025401
• Inchi： 1S/C10H8ClF3O2/c11-8-4-6(1-2-9(15)16)3-7(5-8)10(12,13)14/h3-5H,1-2H2,(H,15,16)
• InChI Key： JJBIKAQUTQVOOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CCC(=O)O

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 288.0±35.0 °C at 760 mmHg
• Flash Point: 128.0±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid

Introduction to 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 916420-78-5) and Its Emerging Applications in Chemical Biology

3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid, identified by the Chemical Abstracts Service registry number 916420-78-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, featuring a chloro-substituted phenyl ring and a trifluoromethyl group, presents an intriguing scaffold for the development of novel pharmaceuticals and agrochemicals. The presence of these functional groups not only enhances its chemical reactivity but also influences its electronic properties, making it a valuable candidate for synthetic applications.

The chloro and trifluoromethyl substituents in 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid play crucial roles in modulating its interaction with biological targets. The chloro group is known to participate in various chemical reactions, including nucleophilic substitution, which can be exploited in drug design to achieve specific biological effects. On the other hand, the trifluoromethyl group is renowned for its ability to increase metabolic stability and binding affinity, making it a common feature in many bioactive molecules. These structural elements contribute to the compound's versatility, enabling its use in diverse chemical biology applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including solubility, bioavailability, and metabolic clearance. In the case of 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid, the trifluoromethyl group is particularly noteworthy for its ability to enhance lipophilicity and reduce metabolic degradation. This characteristic has made it a preferred choice for designing drugs with improved pharmacological profiles.

One of the most promising areas of research involving 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid is its potential as a precursor in the synthesis of bioactive molecules. The compound's unique structural motif allows for facile modifications at multiple positions, enabling chemists to explore a wide range of derivatives with tailored biological activities. For instance, researchers have investigated its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The combination of the chloro and trifluoromethyl groups provides a scaffold that can be further functionalized to achieve high selectivity and potency.

In addition to its pharmaceutical applications, 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid has shown promise in agrochemical research. The structural features that make it attractive for drug design also contribute to its efficacy as an intermediate in the synthesis of pesticides and herbicides. The compound's ability to interact with biological targets at low concentrations makes it a valuable candidate for developing environmentally friendly agrochemicals that offer high efficacy with minimal toxicity.

The synthesis of 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework. These synthetic strategies not only showcase the compound's versatility but also provide insights into new ways of building complex organic molecules with potential biological activity.

Recent studies have demonstrated the compound's role in modulating signaling pathways relevant to neurological disorders. Researchers have explored its potential as an intermediate in the synthesis of small molecules that can interact with neurotransmitter receptors. The presence of both chloro and trifluoromethyl groups allows for fine-tuning of physicochemical properties, enabling the development of compounds with enhanced binding affinity and selectivity. These findings underscore the compound's significance as a building block in neuropharmacological research.

The growing interest in fluorinated compounds has also led to investigations into their role in material science. While primarily studied for their biological applications, compounds like 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid have been explored for their potential use in advanced materials due to their unique electronic properties. The electron-withdrawing nature of fluorine atoms can influence material characteristics such as conductivity and optical properties, making these compounds valuable candidates for next-generation materials.

In conclusion, 3-3-chloro-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 916420-78-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features, particularly the presence of chloro and trifluoromethyl substituents, make it a versatile intermediate for synthesizing bioactive molecules with potential pharmaceutical and agrochemical uses. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in chemical biology and material science research.